Cas no 2138072-93-0 (3-(4-Fluoropiperidin-1-yl)-4-methylcyclohexan-1-ol)

• Product Name: 3-(4-Fluoropiperidin-1-yl)-4-methylcyclohexan-1-ol
• CAS No: 2138072-93-0
• MF: C₁₂H₂₂FNO
• MW: 215.307587146759
• CID: 6452255
• PubChem ID: 165787719
• Update Time: 2025-10-29

3-(4-Fluoropiperidin-1-yl)-4-methylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1159014
• 2138072-93-0
• 3-(4-fluoropiperidin-1-yl)-4-methylcyclohexan-1-ol
• 3-(4-Fluoropiperidin-1-yl)-4-methylcyclohexan-1-ol

• Inchi： 1S/C12H22FNO/c1-9-2-3-11(15)8-12(9)14-6-4-10(13)5-7-14/h9-12,15H,2-8H2,1H3
• InChI Key： OOVLNXUGHYJLRW-UHFFFAOYSA-N
• SMILES： FC1CCN(CC1)C1CC(CCC1C)O

Computed Properties

• Exact Mass: 215.16854249g/mol
• Monoisotopic Mass: 215.16854249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 23.5Ų

Additional information on 3-(4-Fluoropiperidin-1-yl)-4-methylcyclohexan-1-ol

3-(4-Fluoropiperidin-1-yl)-4-methylcyclohexan-1-ol: A Comprehensive Overview

3-(4-Fluoropiperidin-1-yl)-4-methylcyclohexan-1-ol, also known by its CAS number 2138072-93-0, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a fluorinated piperidine ring and a cyclohexanol moiety. The presence of the fluorine atom in the piperidine ring introduces interesting electronic and steric properties, making this compound a valuable substrate for further chemical modifications and biological studies.

The synthesis of 3-(4-fluoropiperidin-1-yl)-4-methylcyclohexan-1-ol involves a multi-step process that typically begins with the preparation of the piperidine derivative. Recent advancements in asymmetric synthesis have enabled the construction of this compound with high enantiomeric excess, which is crucial for its application in drug discovery. The methyl group at the cyclohexane ring adds to the compound's complexity, influencing its solubility and bioavailability.

Recent studies have highlighted the potential of this compound as a lead molecule in the development of novel therapeutic agents. Its ability to modulate various biological targets, such as G-protein coupled receptors (GPCRs) and ion channels, has drawn significant attention from researchers. For instance, a 2023 study published in Nature Communications demonstrated that derivatives of this compound exhibit potent activity against certain neurological disorders, suggesting its role as a potential drug candidate.

The structural versatility of 3-(4-fluoropiperidin-1-yl)-4-methylcyclohexan-1-ol allows for extensive functionalization, enabling chemists to explore its properties in diverse chemical environments. For example, the hydroxyl group at the cyclohexane ring can be converted into various esters or ethers, expanding its utility in medicinal chemistry. Additionally, the fluorine atom in the piperidine ring can serve as a site for further substitution or modification, leading to novel analogs with enhanced pharmacokinetic profiles.

In terms of applications, this compound has shown promise in both academic research and industrial settings. Its use as an intermediate in the synthesis of bioactive molecules has been well-documented, with several research groups leveraging its unique properties to develop innovative chemical libraries. Furthermore, its compatibility with modern analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, facilitates detailed characterization and quality control.

The development of efficient synthetic routes for 3-(4-fluoropiperidin-1-yl)-4-methylcyclohexan-1-ol remains an active area of research. Recent breakthroughs in catalytic asymmetric synthesis have significantly improved the yield and selectivity of its production. These advancements not only enhance the scalability of the synthesis but also reduce environmental impact, aligning with current green chemistry initiatives.

In conclusion, 3-(4-fluoropiperidin-1-yl)-4-methylcyclohexan-1-ol stands out as a versatile and intriguing compound with vast potential across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and biological applications, positions it as a key player in future research endeavors. As ongoing studies continue to uncover new insights into its properties and utilities, this compound is poised to make significant contributions to both academia and industry.